Cas no 1340445-77-3 (4-fluoro-N-(furan-2-yl)methyl-3-methylaniline)

• Product Name: 4-fluoro-N-(furan-2-yl)methyl-3-methylaniline
• CAS No: 1340445-77-3
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 5168787
• PubChem ID: 62810738
• Update Time: 2025-06-15

4-fluoro-N-(furan-2-yl)methyl-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline
• 4-fluoro-N-[(furan-2-yl)methyl]-3-methylaniline
• 2-Furanmethanamine, N-(4-fluoro-3-methylphenyl)-
• 4-fluoro-N-(furan-2-yl)methyl-3-methylaniline

• Inchi： 1S/C12H12FNO/c1-9-7-10(4-5-12(9)13)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChI Key： OPGHSCYQHOEVEC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)NCC1=CC=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 3
• Topological Polar Surface Area: 25.2

Additional information on 4-fluoro-N-(furan-2-yl)methyl-3-methylaniline

Comprehensive Overview of 4-fluoro-N-(furan-2-yl)methyl-3-methylaniline (CAS No. 1340445-77-3)

4-fluoro-N-(furan-2-yl)methyl-3-methylaniline (CAS No. 1340445-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and fluoroaniline moieties, is widely studied for its potential applications in drug discovery and material science. Its molecular structure combines a fluorinated aromatic ring with a furan-derived side chain, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 4-fluoro-N-(furan-2-yl)methyl-3-methylaniline has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active agents. The compound's CAS number 1340445-77-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics surrounding this compound is its potential application in green chemistry. With growing environmental concerns, scientists are exploring sustainable synthesis methods for 4-fluoro-N-(furan-2-yl)methyl-3-methylaniline to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical processes, a subject frequently queried in search engines.

Another area of interest is the compound's structure-activity relationship (SAR). Researchers are investigating how modifications to its furan or aniline components affect its biological properties. Such studies are crucial for optimizing its use in medicinal chemistry and crop protection formulations. Online searches often include terms like "SAR of fluorinated anilines" or "furan derivatives in drug design," highlighting user curiosity about these aspects.

The compound's physicochemical properties, such as solubility and stability, are also critical for industrial applications. For instance, its lipophilicity makes it a candidate for drug delivery systems, while its thermal stability is valuable in polymer chemistry. These attributes are frequently discussed in forums and research papers, addressing common queries like "how to improve solubility of fluorinated compounds."

In summary, 4-fluoro-N-(furan-2-yl)methyl-3-methylaniline (CAS No. 1340445-77-3) is a multifaceted compound with promising applications across multiple scientific disciplines. Its integration into green synthesis, drug development, and material science ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to remain a focal point for innovation and discovery.